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Compound of Interest

Compound Name: 4-Bromo-1-chloro-2-iodobenzene

Cat. No.: B1524310 Get Quote

4-Bromo-1-chloro-2-iodobenzene is a highly functionalized aromatic compound, serving as a

critical building block in advanced organic synthesis. Its utility in the development of novel

pharmaceuticals and complex materials stems from the differential reactivity of its three distinct

halogen substituents (I, Br, Cl), which allows for selective, sequential cross-coupling reactions.

[1] However, the very feature that makes this molecule a powerful synthetic tool—the presence

of the electropositive iodine atom—also introduces inherent stability challenges. The carbon-

iodine bond is the most labile of the three carbon-halogen bonds present, making the

compound susceptible to degradation if not handled and stored with meticulous care.

This guide provides researchers, scientists, and drug development professionals with a

comprehensive, field-proven framework for understanding and managing the stability of 4-
Bromo-1-chloro-2-iodobenzene. By moving beyond simple procedural lists to explain the

underlying chemical principles, this document aims to empower users to ensure the integrity of

their starting material, leading to more reliable, reproducible, and successful synthetic

outcomes.

Core Physicochemical & Hazard Profile
A foundational understanding of the compound's properties is essential before discussing its

stability. The data below has been consolidated from multiple supplier safety data sheets and

chemical databases.
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Property Value Source(s)

IUPAC Name
4-bromo-1-chloro-2-

iodobenzene
[2]

CAS Number 774608-49-0 [2]

Molecular Formula C₆H₃BrClI [2][3]

Molecular Weight 317.35 g/mol [2][3]

Appearance
White or Colorless to Yellow

powder, lump, or solid
[4]

Melting Point 30.5-39.5 °C (clear melt) [5]

Boiling Point 146 - 148 °C [6]

Key Hazards

Harmful if swallowed. Causes

skin and serious eye irritation.

May cause respiratory

irritation.

[2][3][7]

Note: The observed yellowing of the material is often a primary visual indicator of potential

degradation.

Chemical Stability and Degradation Pathways
While the compound is generally stable under recommended conditions, its long-term integrity

is primarily threatened by light.[7] The principal mechanism of degradation is the homolytic

cleavage of the C-I bond, which has the lowest bond dissociation energy compared to the C-Br

and C-Cl bonds.

Primary Degradation Driver: Photolysis
The C-I bond is susceptible to cleavage upon exposure to UV light. This photolytic degradation

generates an aryl radical and an iodine radical, which can then participate in a cascade of

secondary reactions, leading to impurities and a reduction in the purity of the material.
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Caption: Potential photolytic degradation pathway of 4-Bromo-1-chloro-2-iodobenzene.

This sensitivity is a critical consideration. Storing the material in transparent or even amber

glass containers on an open bench is strongly discouraged, as ambient laboratory lighting can

be sufficient to initiate degradation over time.

Recommended Storage and Handling Protocols
To preserve the compound's purity and ensure experimental reproducibility, the following tiered

storage strategy is recommended. These protocols are synthesized from best practices

documented in safety data sheets.[6][7][8][9]

Long-Term Archival Storage (> 6 months)
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This protocol is designed to maximize shelf-life by minimizing exposure to all potential

degradation triggers.

Methodology:

Container Selection: Use an opaque container, such as a borosilicate glass vial wrapped

completely in aluminum foil or a commercially available light-blocking container.

Inert Atmosphere: Before sealing, flush the container headspace with an inert gas (Argon or

Nitrogen) for 30-60 seconds. This displaces oxygen and moisture, preventing potential

oxidative processes.

Sealing: Seal the container tightly with a high-quality, chemically resistant cap, such as one

with a PTFE liner. For ultimate protection, wrap the cap-container interface with Parafilm®.

Temperature Control: Store the sealed container in a refrigerator at 2-8°C.[10] Some

suppliers recommend cool storage below 15°C, but refrigeration provides a more robustly

controlled environment.

Labeling: Clearly label the container with the compound name, date of storage, and handling

precautions (e.g., "Light Sensitive, Store Cold & Inert").

Short-Term Working Stock Storage (1-6 months)
For material that will be accessed periodically.

Methodology:

Container: Store in a tightly-sealed amber glass vial to minimize light exposure.[7]

Location: Keep the vial in a cool, dark, and dry location, such as a designated laboratory

cabinet away from direct light sources and heat-generating equipment.[7][8]

Environment: Ensure the storage area is well-ventilated.[6]

Handling for Experimental Use
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Proper handling during weighing and dispensing is crucial to prevent contamination and

degradation of the bulk material.

Methodology:

Equilibration: Before opening, allow the refrigerated container to warm to room temperature

over 20-30 minutes. This prevents atmospheric moisture from condensing onto the cold

solid.

Weighing: Weigh the required amount of material quickly in a fume hood or on a balance

with adequate ventilation.[8] Avoid prolonged exposure to intense overhead lighting.

Atmosphere: For highly sensitive reactions (e.g., metal-catalyzed couplings), perform all

manipulations within a glovebox under an inert atmosphere.

Resealing: Immediately after dispensing, re-seal the container tightly, flush with inert gas if

possible, and return it to its appropriate storage condition.

Experimental Workflow: A Self-Validating Stability
Assessment
Trustworthiness in research requires self-validating systems. Researchers can and should

verify the stability of their specific batch of 4-Bromo-1-chloro-2-iodobenzene, especially if it is

from an older stock or has an uncertain storage history. The following workflow provides a

robust method for this assessment.
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Caption: Experimental workflow for assessing the stability of 4-Bromo-1-chloro-2-
iodobenzene.
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Protocol Steps:

Baseline Analysis (t=0): Dissolve a small amount of the compound in a suitable solvent (e.g.,

acetonitrile) and immediately analyze its purity using a calibrated High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) method.

This chromatogram serves as the definitive baseline.

Sample Aliquoting: Prepare several identical aliquots of the solid material in separate vials.

Stress Conditions: Expose the aliquots to different conditions:

Control: Store one aliquot using the recommended long-term protocol (dark, 2-8°C, inert).

Ambient: Store one aliquot in a clear vial on the lab bench.

Forced Degradation: Store one aliquot under a UV lamp to accelerate photolysis.

Time-Point Analysis: At regular intervals (e.g., 24 hours, 1 week, 1 month), take a sample

from each aliquot, prepare a solution as in step 1, and analyze it using the identical analytical

method.

Data Comparison: Compare the purity and impurity profiles of the stressed samples against

the t=0 baseline and the control sample. A decrease in the main peak area and the

appearance of new peaks indicate degradation.

Conclusion and Key Takeaways
The synthetic utility of 4-Bromo-1-chloro-2-iodobenzene is directly linked to its purity. The

compound's primary liability is its sensitivity to light, which can cleave the C-I bond and

compromise sample integrity. By adhering to the storage and handling protocols outlined in this

guide—specifically, the stringent use of opaque containers, inert atmosphere, and refrigerated

conditions for long-term storage—researchers can mitigate degradation risks. Furthermore,

implementing a simple analytical workflow to periodically verify compound stability provides a

critical layer of quality control, ensuring that this powerful synthetic intermediate contributes to

success rather than to experimental variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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